Cas no 100371-56-0 (4-2-(methylsulfanyl)phenylpiperidine)

• Product Name: 4-2-(methylsulfanyl)phenylpiperidine
• CAS No: 100371-56-0
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 6039377
• PubChem ID: 19029165
• Update Time: 2025-05-22

4-2-(methylsulfanyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-(methylsulfanyl)phenylpiperidine
• 4-[2-(methylsulfanyl)phenyl]piperidine
• Piperidine, 4-[2-(methylthio)phenyl]-

• Inchi： 1S/C12H17NS/c1-14-12-5-3-2-4-11(12)10-6-8-13-9-7-10/h2-5,10,13H,6-9H2,1H3
• InChI Key： BALYGWKIKUXPGH-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC=C2SC)CC1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 304.0±42.0 °C(Predicted)
• pka: 10.12±0.10(Predicted)

Additional information on 4-2-(methylsulfanyl)phenylpiperidine

4-(2-(Methylsulfanyl)Phenyl)Piperidine: A Comprehensive Overview

The compound with CAS No. 100371-56-0, commonly referred to as 4-(2-(methylsulfanyl)phenyl)piperidine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methylsulfanyl phenyl piperidine framework is characterized by a piperidine ring fused with a phenyl group substituted with a methylsulfanyl (-SMe) moiety, which imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the importance of 4-(2-(methylsulfanyl)phenyl)piperidine in medicinal chemistry, particularly in the design of bioactive compounds. The methylsulfanyl group is known to enhance the lipophilicity of the molecule, which can improve its absorption and bioavailability when used as a drug candidate. Additionally, the piperidine ring contributes to the molecule's flexibility and ability to interact with biological targets, such as enzymes or receptors.

One of the most promising applications of 4-(2-(methylsulfanyl)phenyl)piperidine lies in its potential as a building block for more complex structures. Researchers have explored its use in synthesizing heterocyclic compounds with enhanced pharmacological profiles. For instance, modifications to the piperidine ring or the phenyl group can lead to derivatives with improved selectivity or potency against specific targets.

The synthesis of 4-(2-(methylsulfanyl)phenyl)piperidine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The introduction of the methylsulfanyl group typically occurs through a substitution reaction, where a suitable sulfur nucleophile reacts with an aryl halide to form the sulfide bond. This step is critical for ensuring the stability and reactivity of the final product.

From a structural perspective, 4-(2-(methylsulfanyl)phenyl)piperidine exhibits a balance between rigidity and flexibility, which is advantageous for molecular recognition in biological systems. The phenyl group provides aromatic stability, while the piperidine ring introduces conformational diversity. This combination makes the compound an ideal candidate for exploring interactions with various biomolecules.

Recent advancements in computational chemistry have further elucidated the properties of 4-(2-(methylsulfanyl)phenyl)piperidine. Molecular modeling studies have revealed that the compound can adopt multiple conformations, which may influence its binding affinity to target proteins. These insights are valuable for optimizing drug-like properties such as solubility and permeability.

In conclusion, 4-(2-(methylsulfanyl)phenyl)piperidine (CAS No. 100371-56-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive scaffold for developing bioactive molecules. As research continues to uncover new applications and optimizations for this compound, its role in drug discovery is expected to grow further.